5-bromo-N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-2-furamide

• IUPAC Name: 5-bromo-N-[3-chloro-4-[4-(furan-2-carbonyl)piperazin-1-yl]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H17BrClN3O4/c21-18-6-5-16(29-18)19(26)23-13-3-4-15(14(22)12-13)24-7-9-25(10-8-24)20(27)17-2-1-11-28-17/h1-6,11-12H,7-10H2,(H,23,26)
• InChI Key: OUBAPPTWZZAFGR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)NC(=O)C3=CC=C(O3)Br)Cl)C(=O)C4=CC=CO4
• Molecular Formula: C20H17BrClN3O4
• Molecular Weight: 478.7 g/mol

Description

5-bromo-N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-2-furamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as BCF or BCF-2, and it is a potent and selective inhibitor of the protein kinase CK2. CK2 is an enzyme that plays a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis. Therefore, BCF-2 has the potential to be used as a tool compound for studying the biological functions of CK2 and its role in disease.

Mechanism of Action

BCF-2 is a potent and selective inhibitor of CK2. CK2 is a serine/threonine kinase that phosphorylates a wide range of proteins involved in various cellular processes. By inhibiting CK2, BCF-2 can modulate the activity of these proteins and affect cellular processes such as cell growth, apoptosis, and differentiation. The mechanism of action of BCF-2 involves binding to the ATP-binding site of CK2 and preventing the phosphorylation of its substrates.
Biochemical and physiological effects:
BCF-2 has been shown to have several biochemical and physiological effects in various cell types. For example, BCF-2 has been shown to induce apoptosis in cancer cells by inhibiting CK2-mediated phosphorylation of the pro-apoptotic protein Bad. BCF-2 has also been shown to inhibit the growth and proliferation of cancer cells by targeting CK2-mediated signaling pathways. In addition, BCF-2 has been shown to modulate the immune response by inhibiting CK2-mediated phosphorylation of the transcription factor NF-kB.

Advantages and Limitations for Lab Experiments

BCF-2 has several advantages as a tool compound for studying CK2 and its role in disease. For example, BCF-2 is a potent and selective inhibitor of CK2, which makes it an ideal tool for studying the effects of CK2 inhibition on cellular processes. BCF-2 is also cell-permeable, which allows it to be used in a wide range of cell types. However, BCF-2 has some limitations as a tool compound. For example, BCF-2 has a short half-life in vivo, which limits its use in animal studies. BCF-2 is also a relatively expensive compound, which may limit its availability for some research groups.

Future Directions

There are several future directions for research on BCF-2 and its potential applications in disease. One direction is to investigate the effects of BCF-2 on the immune system in more detail. BCF-2 has been shown to modulate the immune response by inhibiting CK2-mediated phosphorylation of NF-kB, but the full extent of its effects on the immune system is not yet known. Another direction is to investigate the potential therapeutic applications of BCF-2 in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. CK2 has been implicated in the pathogenesis of these diseases, and BCF-2 may have potential as a therapeutic agent. Finally, further research is needed to optimize the synthesis of BCF-2 and to develop more potent and selective CK2 inhibitors for future research and therapeutic applications.

Scientific Research Applications

BCF-2 has been used extensively in scientific research to study the role of CK2 in various biological processes. For example, BCF-2 has been used to investigate the role of CK2 in cancer cell proliferation, apoptosis, and angiogenesis. BCF-2 has also been used to study the effects of CK2 inhibition on the immune system, neurodegenerative diseases, and viral infections. BCF-2 has shown promising results in these studies, and it has the potential to be used as a therapeutic agent in the future.